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Compound of Interest

Compound Name: 4-Fluorocinnamic acid

Cat. No.: B079878 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for the

use of 4-Fluorocinnamic acid, including personal protective equipment (PPE), operational

procedures, and disposal plans.

Chemical Identifier:

Name: 4-Fluorocinnamic acid

CAS Number: 459-32-5

Molecular Formula: C₉H₇FO₂

Molecular Weight: 166.15 g/mol [1][2]

Hazard Identification and Safety Precautions
4-Fluorocinnamic acid is classified as a hazardous substance with the following primary

concerns:

Acute Toxicity: Harmful if swallowed.[3]

Skin Irritation: Causes skin irritation.[2][3][4]

Eye Irritation: Causes serious eye irritation.[2][3][4]
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Respiratory Irritation: May cause respiratory irritation.[2][3][4]

Precautionary statements for handling this chemical include avoiding breathing dust, washing

skin thoroughly after handling, not eating, drinking, or smoking when using the product, and

using it only outdoors or in a well-ventilated area.[3][5] It is also crucial to wear appropriate

protective gloves, clothing, and eye/face protection.[3][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with 4-
Fluorocinnamic acid. The following table summarizes the recommended equipment.

Protection Type Recommended Equipment Details and Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[3]

A face shield may be

necessary for splash hazards.

[6]

Should comply with EN 166 or

equivalent standards.[1]

Contact lenses may absorb

and concentrate irritants and

should be worn with caution.[3]

Skin and Body Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber, polychloroprene), lab

coat or overalls, and in some

cases, a PVC apron.[3]

Gloves should be inspected for

degradation before use.[3]

Protective clothing should be

laundered separately.[3]

Respiratory Protection

Required when dust is

generated or if engineering

controls are inadequate.[3][7]

For nuisance levels of dust, a

type N95 (US) or type P1

(EN143) dust mask can be

used.[3] For higher exposures,

a half-face or full-face

respirator with appropriate

cartridges may be necessary.

[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for safety.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood.[8]

Ensure an emergency eyewash station and safety shower are readily accessible.[8]

Keep the chemical away from incompatible materials such as strong bases and oxidizing

agents.[6]

2. Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[3]

Wear the appropriate PPE as detailed in the table above.

When weighing or transferring the solid, take care to avoid generating dust.[3][8]

Keep containers securely sealed when not in use.[3]

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[3][8]

Decontaminate all work surfaces and equipment that came into contact with the chemical.[6]

Contaminated clothing should be removed and laundered before reuse.[3][5]

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of fresh, running

water for at least 15 minutes, holding the eyelids

open.[3][5] Seek immediate medical attention.[3]

[5]

Skin Contact

Remove contaminated clothing and flush the

affected skin and hair with running water and

soap.[3][9] Seek medical attention if irritation

occurs.[3]

Inhalation

Move the person to fresh air.[4][9] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.[5]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[4][9] Seek immediate medical

attention.[3][5]

Disposal Plan
Proper disposal of 4-Fluorocinnamic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: This material is considered hazardous waste and must be disposed of

accordingly.[1][6]

Containerization: Collect waste in a designated, compatible, and clearly labeled hazardous

waste container.[6] The label should include "Hazardous Waste" and the full chemical name.

[6]

Storage: Store waste containers in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.[6]

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company

or through your institution's Environmental Health and Safety (EHS) office.[6] Do not dispose
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of down the drain or in regular trash.[10]

Empty Containers: Empty containers should be rinsed thoroughly, with the first rinse

collected as hazardous waste.[10] After proper rinsing and drying, and with the label

defaced, the container may be disposed of as regular trash, depending on institutional

policies.[10]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-
Fluorocinnamic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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